4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-[3-(ethylcarbamoyl)phenyl]-2-nitrobenzoic acid
• InChI: InChI=1S/C16H14N2O5/c1-2-17-15(19)12-5-3-4-10(8-12)11-6-7-13(16(20)21)14(9-11)18(22)23/h3-9H,2H2,1H3,(H,17,19)(H,20,21)
• InChI Key: KKAMGOCBJSBOCS-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C16H14N2O5
• DSSTOX Substance ID: DTXSID10691387
• Molecular Weight: 314.29 g/mol
• CAS RN: 1261908-14-8

Description

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrobenzoic acid, or 4-EAC-NB for short, is an organic compound belonging to the class of nitrobenzoic acids. It is a white crystalline solid with a molecular weight of 274.28 g/mol. It is soluble in water and alcohol and is insoluble in acetone. 4-EAC-NB is used in a variety of scientific research applications, including biochemistry, physiology, and laboratory experiments.

Scientific Research Applications

4-EAC-NB is used in a variety of scientific research applications, including biochemistry, physiology, and laboratory experiments. In biochemistry, 4-EAC-NB is used to study the structure and function of proteins. In physiology, 4-EAC-NB is used to study the effects of drugs on the body. In laboratory experiments, 4-EAC-NB is used to study the effects of various chemicals on living organisms.

Mechanism of Action

4-EAC-NB acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are hormones that play a role in inflammation, pain, and fever. By inhibiting COX-2, 4-EAC-NB can reduce the production of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects
4-EAC-NB has been shown to have a number of biochemical and physiological effects. In animal studies, 4-EAC-NB has been shown to reduce inflammation, pain, and fever. 4-EAC-NB has also been shown to reduce the production of nitric oxide, a molecule involved in inflammation. In addition, 4-EAC-NB has been shown to reduce the production of other inflammatory molecules, such as leukotrienes and prostaglandins.

Advantages and Limitations for Lab Experiments

4-EAC-NB has a number of advantages and limitations for use in laboratory experiments. One advantage is that 4-EAC-NB is relatively inexpensive and easy to obtain. Additionally, 4-EAC-NB has a relatively low toxicity, making it safe to use in laboratory experiments. However, 4-EAC-NB is not as effective as other inhibitors of COX-2, such as indomethacin. Additionally, 4-EAC-NB is not as soluble in water as other compounds, making it difficult to use in solution-based experiments.

Future Directions

There are a number of potential future directions for 4-EAC-NB research. One potential direction is to explore the effects of 4-EAC-NB on other enzymes involved in inflammation, such as cyclooxygenase-1 (COX-1). Additionally, researchers could explore the effects of 4-EAC-NB on other molecules involved in inflammation, such as cytokines and chemokines. Another potential direction is to investigate the effects of 4-EAC-NB on other physiological processes, such as cell proliferation and apoptosis. Finally, researchers could investigate the potential applications of 4-EAC-NB in drug development, such as the development of anti-inflammatory drugs.

Synthesis Methods

4-EAC-NB can be synthesized using a two-step process. The first step involves the reaction of 3-nitrobenzoic acid with ethylamine in the presence of acetic anhydride, resulting in the formation of 4-ethylaminocarbonyl-2-nitrobenzoic acid. The second step involves the reaction of 4-ethylaminocarbonyl-2-nitrobenzoic acid with phosphorous oxychloride, resulting in the formation of 4-EAC-NB.